![molecular formula C12H18N2O2S B1418921 2-{4-[1-(Methylamino)ethyl]phenyl}-1,2-thiazolidine-1,1-dione CAS No. 1155097-10-1](/img/structure/B1418921.png)
2-{4-[1-(Methylamino)ethyl]phenyl}-1,2-thiazolidine-1,1-dione
Overview
Description
“2-{4-[1-(Methylamino)ethyl]phenyl}-1,2-thiazolidine-1,1-dione” is a compound that belongs to the class of thiazolidinones . Thiazolidinone is a biologically important five-membered heterocyclic ring having almost all types of biological activities .
Synthesis Analysis
Thiazolidinones, such as “this compound”, can be synthesized using various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry . These methods aim to improve selectivity, purity, product yield, and pharmacokinetic activity .
Molecular Structure Analysis
The molecular structure of “this compound” includes a five-membered heterocyclic ring containing one nitrogen and one sulfur atom . The InChI code for this compound is 1S/C12H18N2O2S.ClH/c1-9-7-14 (17 (15,16)8-9)12-5-3-11 (4-6-12)10 (2)13;/h3-6,9-10H,7-8,13H2,1-2H3;1H .
Chemical Reactions Analysis
Thiazolidinones, including “this compound”, are known to participate in various chemical reactions . They are used as vehicles in the synthesis of valuable organic combinations .
Scientific Research Applications
Substrate-Specific ERK1/2 Inhibitors : Analog compounds of 2-{4-[1-(Methylamino)ethyl]phenyl}-1,2-thiazolidine-1,1-dione have been studied for their potential as substrate-specific ERK1/2 inhibitors, showing promising results in inhibiting cell proliferation and inducing apoptosis in human leukemia cells. This suggests potential applications in developing new cancer treatments (Li et al., 2009).
Antidiabetic and Hypolipidemic Agents : Research has been conducted on similar compounds for their antidiabetic and hypolipidemic activities. One study found that specific analogs possessed higher hypoglycemic and hypolipidemic activities compared to certain existing treatments, indicating potential for diabetes and lipid disorder management (Sohda et al., 1982).
Antibacterial and Antifungal Agents : Compounds related to this compound have shown significant antibacterial and antifungal properties. This indicates potential applications in developing new antimicrobial agents (Aneja et al., 2011).
Dual Signaling Pathway Inhibitors for Cancer Treatment : Research has identified that certain thiazolidine-2,4-dione derivatives act as dual inhibitors of critical signaling pathways in cancer cells, suggesting their potential as novel anticancer agents (Li et al., 2010).
Selective Sphingosine Kinase-2 Inhibitors : Studies have explored the use of thiazolidine-2,4-dione analogs as selective inhibitors of Sphingosine Kinase-2, an enzyme involved in cancer cell growth and survival. This research indicates potential applications in cancer therapy (Liu et al., 2013).
Molecular Structure Investigations : The molecular structure of similar compounds has been investigated, revealing insights into their conformation and interaction potentials, which is crucial for designing drugs with specific target interactions (Wang et al., 2010).
Aldose Reductase Inhibitors : Thiazolidine-2,4-dione derivatives have been studied as potent aldose reductase inhibitors, which could have applications in managing complications of diabetes, such as diabetic neuropathy (Sohda et al., 1982).
Anti-Inflammatory Agents : Some thiazolidine derivatives have been synthesized and evaluated for their anti-inflammatory activities, showing potential as interventional agents for various inflammatory conditions (Santos et al., 2005).
Microwave-Irradiated Reactions : The compound and its derivatives have been utilized in microwave-irradiated reactions, demonstrating an efficient synthesis pathway for potential pharmaceutical compounds (Rábarová et al., 2004).
Bicyclic Compound Synthesis : The compound has been used in the synthesis of bicyclic compounds, which are of interest in pharmaceutical chemistry due to their complex structure and potential biological activities (Badr et al., 1981).
Future Directions
Thiazolidinones, including “2-{4-[1-(Methylamino)ethyl]phenyl}-1,2-thiazolidine-1,1-dione”, have diverse therapeutic and pharmaceutical activity and are used in probe design . The future direction in the research of these compounds may focus on developing multifunctional drugs and improving their activity .
properties
IUPAC Name |
1-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-methylethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-10(13-2)11-4-6-12(7-5-11)14-8-3-9-17(14,15)16/h4-7,10,13H,3,8-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFLJRBUFXSNDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N2CCCS2(=O)=O)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.